Cas no 709000-35-1 (N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide structure
709000-35-1 structure
Product Name:N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
CAS No:709000-35-1
MF:C17H14BrNO3
MW:360.20196390152
CID:6359823
PubChem ID:2960516
Update Time:2023-12-14

N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
    • N-(4-bromophenyl)-3-methyl-1-oxo-4H-isochromene-3-carboxamide
    • 1H-2-Benzopyran-3-carboxamide, N-(4-bromophenyl)-3,4-dihydro-3-methyl-1-oxo-
    • AKOS016128353
    • N-(4-bromophenyl)-3-methyl-1-oxoisochroman-3-carboxamide
    • 709000-35-1
    • AKOS000649344
    • CCG-142284
    • 3-Methyl-1-oxo-isochroman-3-carboxylic acid (4-bromo-phenyl)-amide
    • F1762-0608
    • Inchi: 1S/C17H14BrNO3/c1-17(16(21)19-13-8-6-12(18)7-9-13)10-11-4-2-3-5-14(11)15(20)22-17/h2-9H,10H2,1H3,(H,19,21)
    • InChI Key: VBUFFAZSHPHWKB-UHFFFAOYSA-N
    • SMILES: C1(C)(C(NC2=CC=C(Br)C=C2)=O)OC(=O)C2=CC=CC=C2C1

Computed Properties

  • Exact Mass: 359.01571g/mol
  • Monoisotopic Mass: 359.01571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.519±0.06 g/cm3(Predicted)
  • Boiling Point: 590.0±50.0 °C(Predicted)
  • pka: 12.28±0.70(Predicted)

N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Pricemore >>

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